Methyl 4-amino-4-(2,6-dimethoxyphenyl)butanoate

• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• IUPAC Name: methyl 4-amino-4-(2,6-dimethoxyphenyl)butanoate
• InChI: InChI=1S/C13H19NO4/c1-16-10-5-4-6-11(17-2)13(10)9(14)7-8-12(15)18-3/h4-6,9H,7-8,14H2,1-3H3
• InChI Key: GGCPHYVSZGJPJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(CCC(=O)OC)N

Description

Methyl 4-amino-4-(2,6-dimethoxyphenyl)butanoate is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of methyl 4-(2,6-dimethoxyphenyl)-4-(1,1-dimethylethylsulfinamido)butanoate (7.750 g; 21.68 mmol) in MeOH (70 ml) was treated dropwise with a solution of 4 M HCl in 1,4-dioxane (10.9 ml; 43.60 mmol). The resulting yellow mixture was further stirred at 0° C., under nitrogen, for 10 min., and then at rt for 1 h. The reaction mixture was then concentrated to dryness under reduced pressure and the yellow oily residue was further dried under HV to give the chlorhydrate salt of methyl 4-amino-4-(2,6-dimethoxyphenyl)butanoate as a dark-yellow/brown oil. LC-MS (conditions A): tR=0.45 min.; [M+H]+: 254.40 g/mol.